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Compound of Interest

Compound Name: Potassium amide

Cat. No.: B102018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of potassium amide (KNH:z), specifically its molar mass and density. It includes
detailed experimental protocols for the determination of these properties and for the synthesis
of the compound, adhering to rigorous scientific standards.

Core Physicochemical Data

Potassium amide is an inorganic compound with the chemical formula KNHz.[1] It presents as
a white or pale-yellow solid that is highly reactive, particularly with water, and serves as a

strong base in organic synthesis.[2] The key quantitative properties of potassium amide are
summarized below.
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Property Value Units Citations
Molar Mass 55.121 g-mol-1 [1][2][3][4]
Density 1.57 g/cm3 [1][2][5]
Appearance White to pale-yellow ) 2]

solid
Melting Point 338 °C [2]
Solubility in Water Reacts vigorously - [1][2]
Solubility in Ammonia 3.6 g /100 mL [2]

Experimental Protocols
Synthesis of Potassium Amide

Potassium amide is typically produced through the reaction of metallic potassium with
anhydrous liquid ammonia, often in the presence of a catalyst to facilitate the reaction.[1][2]

Objective: To synthesize potassium amide (KNHz) from potassium metal and liquid ammonia.
Materials:

Potassium metal

e Anhydrous liquid ammonia

o Catalyst (e.g., a small amount of ferric nitrate)

e Aninert solvent (e.g., anhydrous diethyl ether or toluene)
e Three-neck round-bottom flask

e Dry ice/acetone condenser

e Gas inlet tube

e Mechanical stirrer
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e Heating mantle
Procedure:

o Apparatus Setup: Assemble a three-neck flask equipped with a mechanical stirrer, a dry
ice/acetone condenser, and a gas inlet for ammonia. Ensure all glassware is thoroughly
dried to prevent reaction with the highly reactive potassium metal.

e Inert Atmosphere: Purge the entire system with an inert gas, such as dry nitrogen or argon,
to remove all air and moisture.

 Ammonia Condensation: Cool the condenser with a dry ice/acetone slurry. Introduce
anhydrous ammonia gas through the gas inlet. The ammonia will condense in the cooled
flask.

o Addition of Potassium: Once a sufficient volume of liquid ammonia is collected, carefully add
small, clean pieces of potassium metal to the stirred liquid ammonia. The solution will initially
turn a deep blue color, indicating the presence of solvated electrons.

o Catalysis: Add a catalytic amount of ferric nitrate. The catalyst facilitates the reaction
between potassium and ammonia, leading to the formation of potassium amide and the
evolution of hydrogen gas.

o Reaction Progression: The disappearance of the blue color and the formation of a white or
grayish precipitate indicates the completion of the reaction. The reactionis: 2 K+ 2 NHs - 2
KNH:z + Ha.

« [solation: Once the reaction is complete, the excess liquid ammonia is carefully allowed to
evaporate through the condenser. The resulting solid product is potassium amide.

e Handling and Storage: Potassium amide is extremely sensitive to moisture and air.[2] It
must be handled and stored under a dry, inert atmosphere (e.g., in a glovebox).

Determination of Molar Mass by Freezing Point
Depression
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The molar mass of a non-volatile solute can be determined by measuring the extent to which it
lowers the freezing point of a solvent.[6]

Obijective: To determine the molar mass of a solid compound (e.g., a stable, non-reactive
analog in a suitable solvent) using cryoscopy.

Materials:
e A precisely known mass of the solid sample.

o A suitable solvent with a known freezing point depression constant (K _f) (e.g., para-
dichlorobenzene).[6]

o A sensitive thermometer or temperature probe.
o Atest tube and a beaker for a water bath.[6]

e Stirring apparatus.

e Analytical balance.

Procedure:

o Determine Solvent Freezing Point:

[e]

Place a precisely weighed amount of the pure solvent into a test tube.

o

Heat the solvent in a water bath until it is completely melted.[6]

[¢]

Allow the solvent to cool while stirring continuously and record the temperature at regular
intervals (e.g., every 30 seconds).[6]

[¢]

Plot temperature versus time. The plateau in the cooling curve represents the freezing
point of the pure solvent (T_f, pure).

o Prepare the Solution:

o Accurately weigh a small amount of the solid sample.
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o Add the weighed sample to the test tube containing the weighed solvent.

o Determine Solution Freezing Point:
o Heat the mixture in the water bath until the solute is completely dissolved.[6]

o Allow the solution to cool, stirring continuously, and record the temperature at regular
intervals.

o Plot the cooling curve for the solution. The freezing point of the solution (T_f, solution) is
determined from the graph.

e Calculation:

[¢]

Calculate the freezing point depression: AT _f=T_f, pure - T_f, solution.

[¢]

Calculate the molality (m) of the solution using the formula: AT _f=K_f* m.[7]

[e]

Determine the moles of solute from the molality and the mass of the solvent (in kg).[7]

o

Calculate the molar mass of the sample: Molar Mass = (mass of solute in g) / (moles of
solute).[7]

Determination of Density by Volume Displacement

The density of an irregularly shaped solid can be determined by measuring the volume of fluid
it displaces.[8][9] Given the reactivity of potassium amide with water, an inert liquid in which it
is insoluble must be used.

Objective: To determine the density of a solid sample using the liquid displacement method.
Materials:
¢ A solid sample of potassium amide.

e Aninert, non-reactive liquid of known density (e.g., a hydrocarbon solvent like hexane or
toluene).

o A graduated cylinder or pycnometer.[10]
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e An analytical balance.
Procedure:

o Mass Measurement: Accurately measure the mass of the solid sample of potassium amide
using an analytical balance. Record this as m_solid.[8]

« Initial Volume Measurement: Add a sufficient volume of the inert liquid to a graduated
cylinder to fully submerge the solid. Record the initial volume as V_initial.[9]

o Volume Displacement: Carefully place the weighed solid sample into the graduated cylinder,
ensuring it is fully submerged and that no liquid splashes out.

e Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder
as V_final.

o Calculation:
o Calculate the volume of the solid sample: V_solid = V_final - V_initial.
o Calculate the density (p) of the solid using the formula: p = m_solid / V_solid.[8]

Process Visualization

The following diagram illustrates the workflow for the synthesis of potassium amide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b102018?utm_src=pdf-body
https://www.chemistry-online.com/lab/experiments/how-to-measure-the-density-of-a-solid-and-a-liquid/
https://sites.allegheny.edu/chemistry//files/2023/01/L1S2023DensityProcedure.pdf
https://www.chemistry-online.com/lab/experiments/how-to-measure-the-density-of-a-solid-and-a-liquid/
https://www.benchchem.com/product/b102018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Assemble and Dry
Glassware

2. Purge System with
Inert Gas (N2 or Ar)

3. Condense Anhydrous
Ammonia (NH3)

'

4. Add Potassium (K) Metal
(Solution turns blue)

'

5. Add Catalyst
(e.g., Fe(NO3)3)

6. Reaction Proceeds
(Blue color fades,
H2 gas evolves)

7. Evaporate Excess NH3

8. Isolate KNH2 Product
under Inert Atmosphere

Click to download full resolution via product page

Workflow for the synthesis of potassium amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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